Cas no 953852-63-6 (N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 953852-63-6
• MF: C₁₉H₂₀ClN₃O₅S
• MW: 437.89720249176
• CID: 5431551
• Update Time: 2025-10-20

N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetamido-2-chlorophenyl)-3-morpholin-4-ylsulfonylbenzamide
• Benzamide, N-[5-(acetylamino)-2-chlorophenyl]-3-(4-morpholinylsulfonyl)-
• N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C19H20ClN3O5S/c1-13(24)21-15-5-6-17(20)18(12-15)22-19(25)14-3-2-4-16(11-14)29(26,27)23-7-9-28-10-8-23/h2-6,11-12H,7-10H2,1H3,(H,21,24)(H,22,25)
• InChI Key： LWZBGRSHOVOFAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(NC(C)=O)=CC=C1Cl)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Additional information on N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS No. 953852-63-6)

N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide, identified by its CAS number 953852-63-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chloroacetamidophenyl moiety with a morpholine sulfonyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

The compound's molecular formula and structural complexity contribute to its versatility in medicinal chemistry. Its benzamide core is a common scaffold in many bioactive molecules, often associated with anti-inflammatory and anticancer properties. Recent studies have explored its role as a potential kinase inhibitor, a hot topic in oncology research due to the growing demand for targeted cancer therapies. The integration of morpholine and sulfonyl functional groups enhances its solubility and bioavailability, critical factors in modern drug design.

In the context of AI-driven drug discovery, CAS 953852-63-6 has been analyzed using computational models to predict its binding affinities and pharmacokinetic properties. This approach resonates with the increasing use of machine learning in pharmaceutical R&D, a frequently searched topic among researchers. The compound's structure-activity relationship (SAR) is also under investigation, with efforts to optimize its efficacy while minimizing off-target effects—a key challenge in contemporary drug development.

From a synthetic perspective, the preparation of N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide involves multi-step organic reactions, including amide coupling and sulfonylation. These methods are widely discussed in academic forums and industry publications, reflecting their relevance to green chemistry initiatives. Researchers are exploring catalytic alternatives to reduce waste and improve yield, addressing sustainability concerns in chemical synthesis.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, have been characterized to assess its drug-likeness. These metrics are frequently queried in cheminformatics databases, highlighting the intersection of chemistry and data science. Additionally, its stability under various pH conditions is being evaluated to inform formulation strategies—a critical consideration for oral or injectable drug delivery systems.

Beyond pharmaceutical applications, 953852-63-6 has sparked interest in material science due to its potential as a building block for functional polymers. Its aromatic and heterocyclic components could contribute to advanced materials with tailored electronic or mechanical properties, aligning with trends in smart materials development. This dual applicability underscores the compound's interdisciplinary significance.

Ongoing research into N-(2-chloro-5-acetamidophenyl)-3-(morpholine-4-sulfonyl)benzamide continues to uncover new insights, positioning it as a promising candidate for both therapeutic and technological innovations. Its study exemplifies the convergence of traditional synthetic chemistry with cutting-edge computational and analytical techniques, offering a template for future discoveries in molecular science.